N-(2,4-difluorophenyl)-4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(4-iodo-3,5-dimethylpyrazol-1-yl)butanamide
• InChI: InChI=1S/C15H16F2IN3O/c1-9-15(18)10(2)21(20-9)7-3-4-14(22)19-13-6-5-11(16)8-12(13)17/h5-6,8H,3-4,7H2,1-2H3,(H,19,22)
• InChI Key: XVNFPEQHRDBRLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCCC(=O)NC2=C(C=C(C=C2)F)F)C)I
• Molecular Formula: C15H16F2IN3O
• Molecular Weight: 419.21 g/mol

Description

N-(2,4-difluorophenyl)-4-(4-iodo-3,5-dimethyl-1H-pyrazol-1-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications as a pharmaceutical drug. This compound is also known by its chemical name, DFP-10825, and it has been the subject of numerous studies investigating its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DFP-10825 involves the inhibition of tubulin polymerization, which is necessary for cell division and proliferation. This inhibition leads to the arrest of cancer cells in the G2/M phase of the cell cycle, ultimately leading to cell death. In addition, DFP-10825 has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in regulating cellular energy metabolism and promoting cell survival.
Biochemical and Physiological Effects:
DFP-10825 has been shown to have a range of biochemical and physiological effects. In addition to its antitumor and anti-inflammatory effects, DFP-10825 has been shown to induce autophagy, a process by which cells degrade and recycle their own components. This process is important for maintaining cellular homeostasis and has been implicated in the pathogenesis of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages for use in laboratory experiments. It exhibits potent antitumor activity and has been shown to be effective against a range of cancer cell lines. In addition, it has been found to have low toxicity in normal cells, making it a promising candidate for further development as a pharmaceutical drug. However, DFP-10825 has some limitations for use in laboratory experiments, including its relatively complex synthesis method and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on DFP-10825. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of research is the investigation of the potential use of DFP-10825 in combination with other drugs to enhance its antitumor activity. Additionally, further studies are needed to elucidate the mechanism of action of DFP-10825 and its effects on cellular metabolism and autophagy.

Scientific Research Applications

DFP-10825 has been studied extensively for its potential use as a pharmaceutical drug. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, DFP-10825 has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders.